Cas no 1806742-30-2 (4-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-2-methanol)

• Product Name: 4-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-2-methanol
• CAS No: 1806742-30-2
• MF: C₈H₇F₃INO₂
• MW: 333.046365022659
• CID: 4834347
• Update Time: 2025-06-22

4-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-2-methanol

• Inchi： 1S/C8H7F3INO2/c1-4-2-13-5(3-14)7(6(4)12)15-8(9,10)11/h2,14H,3H2,1H3
• InChI Key： QWMRMGLLPPOFMY-UHFFFAOYSA-N
• SMILES： IC1C(C)=CN=C(CO)C=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• XLogP3: 2.2
• Topological Polar Surface Area: 42.4

Additional information on 4-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-2-methanol

Introduction to 4-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-2-methanol (CAS No. 1806742-30-2)

4-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-2-methanol, identified by its Chemical Abstracts Service (CAS) number 1806742-30-2, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and pharmacological properties. The structural features of this molecule, including the presence of an iodine substituent, a methyl group, a trifluoromethoxy group, and a hydroxymethyl moiety, make it a versatile intermediate in the synthesis of various bioactive molecules.

The iodo functional group at the 4-position of the pyridine ring introduces a high reactivity that facilitates further functionalization through cross-coupling reactions such as Suzuki-Miyaura, Stille, and Sonogashira couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required in the development of novel therapeutic agents. The methyl group at the 5-position and the trifluoromethoxy group at the 3-position contribute to the electronic and steric properties of the molecule, influencing its interactions with biological targets. The hydroxymethyl group at the 2-position provides an additional site for chemical modification, enabling the synthesis of derivatives with tailored pharmacological profiles.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease-related pathways. Pyridine derivatives have been extensively explored due to their ability to modulate enzyme activity and receptor binding. Specifically, compounds with iodine substituents have been utilized as key building blocks in drug discovery campaigns targeting oncology and inflammation. The unique combination of substituents in 4-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-2-methanol makes it a valuable scaffold for designing molecules that can interact with proteins involved in these pathways.

One of the most compelling applications of this compound is in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are often dysregulated in diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers can develop treatments that disrupt aberrant signaling networks. The structural features of 4-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-2-methanol allow for fine-tuning interactions with kinase active sites, making it an attractive starting point for medicinal chemists. Recent studies have demonstrated its utility in generating lead compounds for Jak2 and ALK tyrosine kinases, which are implicated in various hematological malignancies.

The trifluoromethoxy group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity. Fluoro substituents are frequently incorporated into drug candidates because they can improve pharmacokinetic properties without significantly altering the core pharmacophore. In fact, many approved drugs contain fluoro groups, highlighting their importance in medicinal chemistry. The presence of this moiety in 4-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-2-methanol suggests that it may exhibit favorable properties when incorporated into drug-like molecules.

Another area where this compound has shown promise is in the synthesis of antiviral agents. Viruses rely on host cellular machinery for replication, and targeting viral enzymes or receptors can provide effective therapeutic strategies. Pyridine derivatives have been explored as inhibitors of viral proteases and polymerases. The reactivity introduced by the iodo group allows for further derivatization into molecules that can mimic natural substrates or disrupt viral replication cycles. For instance, researchers have utilized similar scaffolds to develop inhibitors against HIV protease and influenza neuraminidase.

The synthesis of 4-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-2-methanol involves multi-step organic transformations that highlight its synthetic utility. Starting from commercially available pyridine precursors, functional groups can be introduced strategically to achieve the desired molecular architecture. The use of palladium-catalyzed cross-coupling reactions is particularly relevant here, as these transformations enable the introduction of diverse substituents while maintaining regioselectivity. Such synthetic methodologies are crucial for generating libraries of compounds for high-throughput screening (HTS) campaigns.

In HTS experiments, large collections of compounds are tested against biological targets to identify hits with promising activity. Once hits are identified, they undergo structure-activity relationship (SAR) studies to optimize their potency and selectivity. The versatility of 4-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-2-methanol as a scaffold allows medicinal chemists to explore multiple chemical space dimensions rapidly. This accelerates the drug discovery process by providing access to diverse derivatives with tailored properties.

The hydroxymethyl group at the 2-position offers another avenue for functionalization through etherification or esterification reactions. These modifications can enhance solubility or improve metabolic stability, both of which are critical factors in drug development. For example, converting the hydroxymethyl group into an ethyl ether or methyl ester might yield derivatives with improved pharmacokinetic profiles while retaining biological activity.

Recent advances in computational chemistry have further enhanced the utility of compounds like 4-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-2-methanol. Molecular modeling techniques allow researchers to predict how modifications will affect binding affinity and other biophysical properties before conducting expensive experimental assays. This predictive capability has significantly sped up lead optimization cycles by enabling rational design based on structural insights.

In conclusion,4-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-2-methanol (CAS No. 1806742-30-2) is a multifaceted compound with broad applications in pharmaceutical research and drug development。 Its unique structural features make it an excellent intermediate for constructing bioactive molecules targeting various diseases。 The combination of reactivity introduced by its functional groups allows for extensive derivatization， making it a valuable tool for medicinal chemists seeking to develop novel therapeutic agents。 As research continues to uncover new biological targets and synthetic methodologies， compounds like this will undoubtedly play an increasingly important role in advancing therapeutic innovation。